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Compound of Interest

Compound Name: Melatonin-d7

Cat. No.: B12419567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Melatonin-d7, the deuterated analog of melatonin, serves as a critical internal

standard in pharmacokinetic and metabolic studies due to its mass shift, which allows for

precise quantification in biological matrices.[1] While its primary application is in analytical

research, a thorough understanding of its safety and handling is paramount to ensure the well-

being of laboratory personnel. This guide provides a consolidated overview of the available

safety data, handling procedures, and analytical methodologies pertaining to Melatonin-d7. It

is important to note that comprehensive toxicological data specific to Melatonin-d7 is limited;

therefore, much of the safety information is extrapolated from studies on unlabeled melatonin.

Physicochemical and Toxicological Data
The following tables summarize the key physicochemical properties and available toxicological

information for Melatonin-d7.

Table 1: Physicochemical Properties of Melatonin-d7
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Property Value Reference

CAS Number 615251-68-8 [2][3]

Molecular Formula C₁₃H₉D₇N₂O₂ [2][3]

Molecular Weight 239.32 g/mol [2][3]

Appearance Off-White to Light Beige Solid [2]

Melting Point 113 - 116 °C [2]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[2]

Storage Temperature -20°C [2]

Stability
Stable under recommended

storage conditions.
[2]

Table 2: Toxicological Profile (Primarily based on Melatonin)
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Endpoint Data Reference

Acute Toxicity

Data not available for

Melatonin-d7. Melatonin

generally has low acute

toxicity. Overdose symptoms

may include drowsiness,

headache, dizziness, and

nausea.[4][5]

Routes of Exposure
Inhalation, Ingestion, Skin and

Eye Contact
[6]

Hazard Codes

F (Flammable), T (Toxic) -

Note: These codes may be

supplier-specific and might not

be universally applied.

[2]

Risk Statements

11-23/24/25-39/23/24/25 -

Note: These statements

correspond to the hazard

codes and indicate risks of

flammability and toxicity.

[2]

Safety Statements

7-16-36/37-45 - Note: These

statements provide basic

safety precautions.

[2]

Safe Handling and Personal Protective Equipment
(PPE)
Proper handling of Melatonin-d7 is crucial to minimize exposure risk. The following workflow

outlines the recommended procedures and necessary personal protective equipment.
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Preparation
Handling Post-Handling

Ensure adequate ventilation
(Fume hood recommended)

Wear appropriate PPE:
- Safety glasses with side shields

- Nitrile gloves
- Lab coat

Weigh in a contained environment
to avoid dust formation. Handle solutions in a fume hood. Decontaminate work surfaces. Dispose of waste in

accordance with local regulations. Wash hands thoroughly.

Routes of Exposure & First Aid

Exposure Event

Inhalation:
Move to fresh air.

Seek medical attention if symptoms persist.

Skin Contact:
Wash with soap and water.

Remove contaminated clothing.

Eye Contact:
Rinse with plenty of water for at least 15 minutes.

Seek medical attention.

Ingestion:
Do NOT induce vomiting.

Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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